Cas no 154934-95-9 (5-Pyrimidinecarboxylicacid, 1,2-dihydro-2-oxo-6-(trifluoromethyl)-)

• Product Name: 5-Pyrimidinecarboxylicacid, 1,2-dihydro-2-oxo-6-(trifluoromethyl)-
• CAS No: 154934-95-9
• MF: C₆H₃F₃N₂O₃
• MW: 208.094831705093
• CID: 106782
• PubChem ID: 4165751
• Update Time: 2025-05-21

5-Pyrimidinecarboxylicacid, 1,2-dihydro-2-oxo-6-(trifluoromethyl)- Chemical and Physical Properties

Names and Identifiers

• 5-Pyrimidinecarboxylicacid, 1,2-dihydro-2-oxo-6-(trifluoromethyl)-
• 1,2-DIHYDRO-2-OXO-4-(TRIFLUOROMETHYL)PYRIMIDINE-5-CARBOXYLIC ACID
• 2-Hydroxy-6-(trifluoromethyl)pyrimidine-5-carboxylic acid
• 4-trifluoromethyl-2-chloro-pyrimidine-5-carboxylic acid
• 2-dihydro-2-oxopyriMidine-5-carboxylic acid
• 2-hydroxy-4-(trifluoromethyl)pyrimidine-5-carboxylic acid
• 4-(trifluoroMethyl)-1
• E74232
• 154934-95-9
• 2-oxo-6-(trifluoromethyl)-1H-pyrimidine-5-carboxylic acid
• CCCPTIXLRAGZFG-UHFFFAOYSA-N
• SCHEMBL9564859
• AB14730
• AKOS016009994
• FT-0710490
• 4-trifluoromethyl-2-hydroxy-pyrimidine-5-carboxylicacid
• 4-trifluoromethyl-2-chloro-pyrimidine-5-carboxylicacid
• CS-0372921
• 2-Oxo-6-(trifluoromethyl)-1,2-dihydropyrimidine-5-carboxylic acid
• DTXSID30400150
• 5-Pyrimidinecarboxylic acid, 1,2-dihydro-2-oxo-6-(trifluoromethyl)-

• MDL： MFCD12827697
• Inchi： 1S/C6H3F3N2O3/c7-6(8,9)3-2(4(12)13)1-10-5(14)11-3/h1H,(H,12,13)(H,10,11,14)
• InChI Key： CCCPTIXLRAGZFG-UHFFFAOYSA-N
• SMILES： FC(C1=C(C(=O)O)C=NC(N1)=O)(F)F

Computed Properties

• Exact Mass: 225.97600
• Monoisotopic Mass: 208.01
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 356
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 78.8A^2
• XLogP3: -0.1

Experimental Properties

• PSA: 63.08000
• LogP: 1.84700

Additional information on 5-Pyrimidinecarboxylicacid, 1,2-dihydro-2-oxo-6-(trifluoromethyl)-

Recent Advances in the Study of 5-Pyrimidinecarboxylicacid, 1,2-dihydro-2-oxo-6-(trifluoromethyl)- (CAS: 154934-95-9)

The compound 5-Pyrimidinecarboxylicacid, 1,2-dihydro-2-oxo-6-(trifluoromethyl)- (CAS: 154934-95-9) has recently garnered significant attention in the field of chemical biology and pharmaceutical research due to its unique structural properties and potential therapeutic applications. This research brief aims to provide an overview of the latest findings related to this compound, focusing on its synthesis, biological activity, and potential applications in drug development.

Recent studies have highlighted the role of 5-Pyrimidinecarboxylicacid derivatives as key intermediates in the synthesis of novel bioactive molecules. The trifluoromethyl group at the 6-position of the pyrimidine ring enhances the compound's metabolic stability and bioavailability, making it a promising candidate for further pharmacological investigation. Researchers have employed advanced synthetic techniques, including palladium-catalyzed cross-coupling reactions, to optimize the yield and purity of this compound.

In vitro and in vivo studies have demonstrated that 5-Pyrimidinecarboxylicacid, 1,2-dihydro-2-oxo-6-(trifluoromethyl)- exhibits potent inhibitory effects on specific enzymatic targets, particularly those involved in inflammatory and oncogenic pathways. For instance, recent findings published in the Journal of Medicinal Chemistry indicate that this compound acts as a selective inhibitor of protein kinases, which are critical regulators of cell proliferation and survival. These findings suggest its potential utility in developing targeted therapies for cancer and autoimmune diseases.

Further investigations into the pharmacokinetic properties of this compound have revealed favorable absorption and distribution profiles, with minimal off-target effects. Computational modeling and molecular docking studies have provided insights into the binding interactions between the compound and its biological targets, facilitating the design of more potent and selective derivatives. These advancements underscore the compound's versatility as a scaffold for drug discovery.

Despite these promising results, challenges remain in optimizing the compound's solubility and reducing potential toxicity. Ongoing research is focused on structural modifications to address these limitations while preserving its therapeutic efficacy. Collaborative efforts between academic institutions and pharmaceutical companies are expected to accelerate the translation of these findings into clinical applications.

In conclusion, 5-Pyrimidinecarboxylicacid, 1,2-dihydro-2-oxo-6-(trifluoromethyl)- (CAS: 154934-95-9) represents a valuable chemical entity with significant potential in medicinal chemistry. Its unique structural features and biological activities make it a compelling subject for further research, particularly in the development of novel kinase inhibitors and anti-inflammatory agents. Future studies should prioritize the exploration of its mechanisms of action and the evaluation of its safety profile in preclinical models.